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Compound of Interest

Compound Name: 5-Methylhexanal

Cat. No.: B128087 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the Chemical Abstracts Service

(CAS) number and detailed safety data for 5-Methylhexanal. The information is intended to

support researchers, scientists, and drug development professionals in the safe handling,

storage, and use of this chemical.

Chemical Identification
Identifier Value

Chemical Name 5-Methylhexanal

Synonyms 5-Methylhexan-1-al, Isoheptanal

CAS Number 1860-39-5[1][2][3][4][5]

Molecular Formula C7H14O[1][2][3][4][5]

Molecular Weight 114.19 g/mol [1][3]

Physicochemical Data
The following table summarizes key physicochemical properties of 5-Methylhexanal.
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Property Value Source

Appearance
Colorless liquid with a strong,

pungent odor.
[2]

Boiling Point 141.2°C at 760 mmHg [4]

Flash Point 32.6°C [2][4]

Density 0.805 g/cm³ [4]

Vapor Pressure 5.92 mmHg at 25°C [2][4]

Solubility
Soluble in water, alcohols, and

organic solvents.
[2]

Safety Information
5-Methylhexanal is classified as a flammable liquid and an irritant. Adherence to safety

protocols is essential when handling this chemical.

GHS Hazard Classification
Classification Code Description

Flammable liquids H226 Flammable liquid and vapor[1]

Skin corrosion/irritation H315 Causes skin irritation[1]

Serious eye damage/eye

irritation
H319 Causes serious eye irritation[1]

Specific target organ toxicity —

single exposure
H335

May cause respiratory

irritation[1]

GHS Pictograms
Pictogram Hazard

Flame Flammable

Exclamation Mark Irritant
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Precautionary Statements
A comprehensive list of precautionary statements is provided by the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS). Key statements include:

P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources.

No smoking.[6][7]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[8]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[7][8]

P302+P352: IF ON SKIN: Wash with plenty of soap and water.[8]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[7][8]

P403+P235: Store in a well-ventilated place. Keep cool.[8]

Experimental Protocols for Safety Assessment
The following are summaries of standardized OECD guidelines relevant to the safety

assessment of a chemical like 5-Methylhexanal.

Acute Oral Toxicity - OECD Guideline 423 (Acute Toxic
Class Method)
This method is used to estimate the acute oral toxicity of a substance.[2]

Principle: A stepwise procedure is used with a limited number of animals per step. The

method is based on the classification of the substance into a toxicity class defined by LD50

cut-off values.[2]

Animal Model: Typically, rodents (usually female rats) are used.[9]

Procedure: The test substance is administered orally in a single dose to a group of animals.

[8] Observations for effects and mortality are made.[8] The procedure is designed to

minimize the number of animals required.[4]
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Observation Period: Animals are observed for at least 14 days.[9]

Endpoint: The number of animals that die within a defined period is used to classify the

substance.

Acute Dermal Irritation/Corrosion - OECD Guideline 404
This guideline describes procedures to determine the potential of a substance to cause skin

irritation or corrosion.[10]

Principle: The substance is applied to the skin of an experimental animal in a single dose.

[10]

Animal Model: The albino rabbit is the preferred species.[10]

Procedure: A small area of the animal's skin is shaved, and the test substance is applied to a

small area (approximately 6 cm²) and covered with a gauze patch.[10] The exposure

duration is typically 4 hours.[10]

Observation: The skin is examined for erythema and edema at specified intervals after patch

removal.[10] Observations are typically made at 1, 24, 48, and 72 hours after exposure.

Endpoint: The degree of skin reaction is scored and evaluated to determine the irritant or

corrosive potential.

Acute Eye Irritation/Corrosion - OECD Guideline 405
This test guideline is used to assess the potential of a substance to cause eye irritation or

corrosion.[1][5]

Principle: A single dose of the test substance is applied to one of the eyes of an experimental

animal, with the untreated eye serving as a control.[5]

Animal Model: The albino rabbit is the recommended animal.[1]

Procedure: The test substance is instilled into the conjunctival sac of one eye.[7]
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Observation: The eyes are examined at 1, 24, 48, and 72 hours after instillation.[11] The

degree of eye irritation/corrosion is evaluated by scoring lesions of the cornea, iris, and

conjunctiva.[1]

Endpoint: The scores are used to classify the irritancy level of the substance.

Logical Workflow for Chemical Safety Assessment
The following diagram illustrates a general workflow for assessing the safety of a chemical

substance, incorporating both in vitro and in vivo testing methods as guided by regulatory

frameworks like the EPA and OECD.[12][13]
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Phase 1: Initial Assessment

Phase 2: In Vitro Testing

Phase 3: In Vivo Testing (Tiered Approach)

Phase 4: Risk Characterization & Management

Chemical Identification
(CAS, Structure, etc.)

Physicochemical Properties

In Silico / QSAR Analysis

Literature Review
(Existing Toxicity Data)

Skin Corrosion/Irritation
(OECD 431, 439)

Proceed if data is insufficient

Eye Irritation
(e.g., BCOP - OECD 437)

Genotoxicity Screening

Acute Oral Toxicity
(OECD 420/423/425)

Proceed based on
 in vitro results & regulatory needs

Acute Dermal Irritation
(OECD 404)

Hazard Identification

Acute Eye Irritation
(OECD 405)

Repeated Dose Toxicity

Dose-Response Assessment

Exposure Assessment

Risk Characterization

Safety Data Sheet (SDS)
& Labeling

Handling & Storage Protocols

Click to download full resolution via product page

Caption: Chemical Safety Assessment Workflow.
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Handling and Storage
Handling: Use in a well-ventilated area or under a fume hood.[8] Avoid contact with skin,

eyes, and clothing.[2] Wear appropriate personal protective equipment (PPE), including

gloves, safety goggles, and a lab coat.[2]

Storage: Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.

[6] Keep containers tightly closed when not in use.[6] Store away from oxidizing agents.

First Aid Measures
Inhalation: If inhaled, move the person into fresh air. If not breathing, give artificial

respiration. Consult a physician.[8]

Skin Contact: In case of contact, wash off with soap and plenty of water. Consult a physician.

[8]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[8]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Consult a physician.[8]

This guide is intended for informational purposes and should not be a substitute for a

comprehensive Safety Data Sheet (SDS) and institutional safety protocols. Always consult the

SDS for 5-Methylhexanal before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

2. researchgate.net [researchgate.net]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg439-2013-508.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg439-2013-508.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://www.benchchem.com/product/b128087?utm_src=pdf-body
https://www.benchchem.com/product/b128087?utm_src=pdf-custom-synthesis
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128087?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. x-cellr8.com [x-cellr8.com]

4. OECD Guideline For Acute oral toxicity (TG 423) | PPTX [slideshare.net]

5. nucro-technics.com [nucro-technics.com]

6. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

7. ACUTE EYE IRRITATION OECD GUIDELINE BY SEJAL AGRAWAL | PPTX
[slideshare.net]

8. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

9. scribd.com [scribd.com]

10. nucro-technics.com [nucro-technics.com]

11. ecetoc.org [ecetoc.org]

12. epa.gov [epa.gov]

13. epa.gov [epa.gov]

To cite this document: BenchChem. [5-Methylhexanal: A Technical Guide to CAS Number
and Safety Information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b128087#cas-number-and-safety-information-for-5-
methylhexanal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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